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Compound of Interest

Compound Name: Anthemis glycoside B

Cat. No.: B1246651 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Anthemis glycoside B is not readily

available in public resources. The following guidance is based on the chemical's classification

as a cyanogenic glycoside and the hazardous properties of the related substance, Anthemis

Nobilis Flower Oil. Researchers must consult their institution's Environmental Health & Safety

(EHS) department and the supplier-provided SDS for compound-specific disposal protocols.

Never discharge chemical waste down the drain.[1][2]

Essential Safety and Hazard Assessment
Anthemis glycoside B is a cyanogenic glycoside, a class of natural products that can release

toxic hydrogen cyanide (HCN) gas upon hydrolysis.[3] This process can be initiated by

enzymes or changes in pH. Therefore, in addition to the hazards associated with its carrier

solvent or parent material, the primary concern is the potential for cyanide release.

Furthermore, related compounds derived from the Anthemis genus, such as Anthemis Nobilis

Flower Oil, are classified as flammable liquids and are known to be toxic to aquatic life with

long-lasting effects.[4] Improper disposal poses a significant risk to both human health and the

environment.

Key Hazards:

Acute Toxicity: Potential to release highly toxic hydrogen cyanide.

Flammability: Related essential oils are flammable liquids.[4]
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Environmental Hazard: Toxic to aquatic organisms.[4]

Health Hazards: May cause skin irritation and allergic reactions.[4]

Step-by-Step Disposal Protocol
This protocol provides a general framework for the safe handling and disposal of Anthemis
glycoside B waste.

Step 1: Personal Protective Equipment (PPE)

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to protect from splashes.

Work Area: All handling of waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Step 2: Waste Segregation and Collection

Incompatible Materials: Do not mix Anthemis glycoside B waste with other chemical waste

streams, especially acids or bases, which could accelerate the release of hydrogen cyanide.

Keep it separate from oxidizers.[5]

Waste Container: Collect waste in a designated, compatible, and leak-proof container with a

secure screw-top cap.[5][6] Plastic is often preferred for chemical waste storage.[1] The

container should be clearly marked for "Hazardous Waste."

Headroom: Leave at least one inch of headroom in the container to allow for vapor

expansion.[5]

Step 3: Labeling the Waste Container

Content Identification: Clearly label the container with the words "Hazardous Waste" and list

all constituents, including "Anthemis glycoside B" and any solvents, with their approximate

concentrations.
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Hazard Identification: Mark the label with all applicable hazard warnings (e.g., "Toxic,"

"Flammable," "Environmental Hazard").

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed waste container in a designated SAA, which must be at or

near the point of generation.[1][5]

Secondary Containment: Place the container in a secondary containment bin to prevent the

spread of material in case of a leak.

Segregation: Keep the container physically separated from incompatible materials.[5]

Step 5: Arranging for Disposal

Contact EHS: Once the container is full or you have finished the experimental work, contact

your institution's EHS or hazardous waste management office to schedule a pickup.[1] Do

not exceed the storage time limits for SAAs (typically up to one year for partially filled

containers, with stricter rules once full).[5]

Professional Disposal: All hazardous waste must be disposed of through a licensed

hazardous waste disposal service.[7][8] These services are equipped to handle and treat or

incinerate the material safely.[9]

Step 6: Decontamination of Empty Containers

Acutely Hazardous Waste: Due to the potential for cyanide release, containers that held

Anthemis glycoside B should be treated as if they contained acutely hazardous ("P-listed")

waste.

Triple Rinsing: To render the container non-hazardous, it must be triple-rinsed.[6]

Use a suitable solvent (e.g., the solvent the glycoside was dissolved in, or water if

appropriate and safe) for the first rinse.

Collect all rinsate from the three rinses as hazardous waste in a designated container.[6]
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The now-empty and rinsed container can typically be disposed of as regular trash after

defacing all hazardous labels.[7] Always confirm this procedure with your EHS

department.

Data Presentation: Properties of Anthemis Nobilis
Flower Oil
Quantitative data for pure Anthemis glycoside B is not available. The table below summarizes

the properties of the related essential oil from which such compounds are derived.

Property Value Source

Appearance Liquid [10]

Color Pale yellow [10]

Relative Density (g/cm³) 0.900 to 0.920 [10]

Refractive Index (25°C) 1.4380 to 1.4460 [10]

Optical Rotation (20°C) -2° to +3° [10]

Storage Temperature
5 – 20 °C, away from heat and

light
[10]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Anthemis glycoside B.

Caption: Workflow for the safe disposal of Anthemis glycoside B waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1246651?utm_src=pdf-body
https://www.nhrorganicoils.com/uploads/20240124162437e_Chamomile_Roman_Spec.pdf
https://www.nhrorganicoils.com/uploads/20240124162437e_Chamomile_Roman_Spec.pdf
https://www.nhrorganicoils.com/uploads/20240124162437e_Chamomile_Roman_Spec.pdf
https://www.nhrorganicoils.com/uploads/20240124162437e_Chamomile_Roman_Spec.pdf
https://www.nhrorganicoils.com/uploads/20240124162437e_Chamomile_Roman_Spec.pdf
https://www.nhrorganicoils.com/uploads/20240124162437e_Chamomile_Roman_Spec.pdf
https://www.benchchem.com/product/b1246651?utm_src=pdf-body
https://www.benchchem.com/product/b1246651?utm_src=pdf-body
https://www.benchchem.com/product/b1246651?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ehrs.upenn.edu [ehrs.upenn.edu]

2. Hazardous Waste and Disposal - American Chemical Society [acs.org]

3. Chemical Diversity of Plant Cyanogenic Glycosides: An Overview of Reported Natural
Products - PMC [pmc.ncbi.nlm.nih.gov]

4. nhrorganicoils.com [nhrorganicoils.com]

5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

7. vumc.org [vumc.org]

8. How Should Flammables Be Disposed Of? [greenflow.com]

9. samex-env.com [samex-env.com]

10. nhrorganicoils.com [nhrorganicoils.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Anthemis Glycoside B].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246651#anthemis-glycoside-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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